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Compound of Interest

Compound Name: Fmoc-L-Phe-MPPA

Cat. No.: B6302664

An In-depth Technical Guide to Fmoc-L-Phe-MPPA

This technical guide provides comprehensive information on Fmoc-L-Phe-MPPA, a key
reagent in modern peptide synthesis, for researchers, scientists, and professionals in drug
development.

Core Compound Data

Fmoc-L-Phe-MPPA, with the IUPAC name 3-[4-[[(2S)-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-3-phenylpropanoyl]joxymethyl]phenoxy]propanoic acid, is an amino
acid derivative widely utilized as a building block in solid-phase peptide synthesis (SPPS).[1]
The N-terminus of L-phenylalanine is protected by a fluorenylmethoxycarbonyl (Fmoc) group,
which is base-labile and allows for selective deprotection during the stepwise elongation of a
peptide chain.

Table 1: Chemical Identifiers for Fmoc-L-Phe-MPPA
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Identifier Value

Reference

CAS Number 864876-92-6

[1]2]

Molecular Formula C34H31NO7

[1](2]

Molecular Weight 565.6 g/mol (or 565.62 g/mol )

[1](2]

3-[4-[[(2S)-2-(9H-fluoren-9-
Imethoxycarbonylamino)-3-
IUPAC Name Y Y y )
phenylpropanoyl]oxymethyl]ph

enoxy]propanoic acid

[1]

N-alpha-(9-
Fluorenylmethyloxycarbonyl)-
L-phenylalanine-3-(4-
oxymethylphenoxy)propionic
acid, N-[(9H-Fluoren-9-
ylmethoxy)carbonyl]-L-

Synonyms

phenylalanine-[4-(2-
carboxyethoxy)phenyl]methyl
ester, Fmoc-Phe-MPPA

[2]

Table 2: Physicochemical Properties of Fmoc-L-Phe-MPPA

Property Value

Reference

Appearance White or off-white powder

[1]

Soluble in organic solvents

- such as dichloromethane
Solubility

(DCM) and dimethylformamide

(DMF)

[1]

Storage Temperature 2-8°C

[2]

Applications in Peptide Synthesis

Fmoc-L-Phe-MPPA is primarily used as a linker-amino acid conjugate in solid-phase peptide

synthesis.[1] Its key application is to attach the first amino acid, in this case, L-phenylalanine, to
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an aminomethyl-functionalized solid support (resin).

One of the significant advantages of using an Fmoc-amino acid-MPPA linker is the reduction of
epimerization (racemization) of the C-terminal amino acid during peptide synthesis.[1][2] This
ensures a high chiral purity of the final peptide product, with epimerization levels reported to be
as low as 0.5%.[2]

Experimental Protocols

While the direct synthesis of Fmoc-L-Phe-MPPA involves the protection of L-phenylalanine
with an Fmoc group and subsequent linkage to the MPPA moiety,[1] a more common
application for researchers is its use in the initial loading of the resin for SPPS.

Protocol: Resin Loading with Fmoc-L-Phe-MPPA

This protocol describes the anchoring of Fmoc-L-Phe-MPPA to an aminomethyl-functionalized
resin.

Materials:
e Aminomethyl-functionalized resin (e.g., Aminomethyl-polystyrene)
e Fmoc-L-Phe-MPPA

e Coupling agent (e.g., HBTU - 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate)

o Base (e.g., DIPEA - N,N-Diisopropylethylamine)

e Solvent: Dimethylformamide (DMF)

e Washing solvents: Dichloromethane (DCM), Methanol (MeOH)
o Reaction vessel for solid-phase synthesis

Procedure:

o Resin Swelling: Swell the aminomethyl resin in DMF for at least 1 hour in the reaction vessel.
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» Reagent Preparation: In a separate vial, dissolve 3-4 equivalents of Fmoc-L-Phe-MPPA and
3-4 equivalents of HBTU in DMF.

» Activation: Add 6-8 equivalents of DIPEA to the solution from step 2 and mix for 1-2 minutes
to pre-activate the carboxylic acid of the MPPA linker.

e Coupling: Drain the DMF from the swollen resin and add the activated Fmoc-L-Phe-MPPA
solution. Agitate the mixture at room temperature for 2-4 hours.

e Washing: Drain the reaction mixture and wash the resin sequentially with DMF (3 times),
DCM (3 times), and MeOH (3 times) to remove any unreacted reagents and by-products.

e Drying: Dry the resin under vacuum to obtain the Fmoc-L-Phe-MPPA loaded resin, ready for
the subsequent steps of peptide synthesis.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of solid-phase peptide synthesis utilizing
Fmoc-L-Phe-MPPA.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) starting with Fmoc-L-
Phe-MPPA loading.

Caption: Logical relationship of Fmoc-L-Phe-MPPA components and its primary advantage in
SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-L-Phe-MPPA CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6302664#fmoc-I-phe-mppa-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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